Cas no 82424-56-4 (5-Isothiazolecarboxylic acid, 4-amino-3-(3-fluorophenyl)-, methyl ester)

• Product Name: 5-Isothiazolecarboxylic acid, 4-amino-3-(3-fluorophenyl)-, methyl ester
• CAS No: 82424-56-4
• MF: C₁₁H₉FN₂O₂S
• MW: 252.264764547348
• CID: 1806047
• Update Time: 2024-11-27

5-Isothiazolecarboxylic acid, 4-amino-3-(3-fluorophenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Isothiazolecarboxylic acid, 4-amino-3-(3-fluorophenyl)-, methyl ester

• Inchi： 1S/C11H9FN2O2S/c1-16-11(15)10-8(13)9(14-17-10)6-3-2-4-7(12)5-6/h2-5H,13H2,1H3
• InChI Key： ABBYUKVRDRSJFX-UHFFFAOYSA-N
• SMILES： S1C(C(OC)=O)=C(N)C(C2=CC=CC(F)=C2)=N1

Experimental Properties

• Density: 1.387±0.06 g/cm3(Predicted)
• Boiling Point: 322.1±34.0 °C(Predicted)
• pka: 1.50±0.42(Predicted)